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Compound of Interest

4-(2,5-
Compound Name:
difluorophenoxy)benzaldehyde

CAS No.: 959235-89-3

Cat. No.: B6149880

Get Quote

Executive Summary

This guide provides a comprehensive technical framework for the safe handling, storage, and
experimental application of 4-(2,5-difluorophenoxy)benzaldehyde (CAS: 959235-89-3). As a
fluorinated aromatic aldehyde, this compound serves as a critical intermediate in the synthesis
of agrochemicals and pharmaceutical active ingredients (APIs), particularly where metabolic
stability via fluorination is required.

While structurally robust, the aldehyde functionality combined with the lipophilic fluorinated
ether moiety presents specific handling challenges regarding oxidation sensitivity and potential
bioavailability. This document outlines self-validating protocols to ensure operator safety and
data integrity.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Understanding the physical state and reactivity profile is the first step in risk mitigation.
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Parameter

Specification

Chemical Name

4-(2,5-Difluorophenoxy)benzaldehyde

CAS Number 959235-89-3
Molecular Formula C13HsF20:2
Molecular Weight 234.20 g/mol

Physical State

Off-white to pale yellow solid (or viscous oll

depending on purity)

Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Solubility .

water

Susceptible to auto-oxidation (Aldehyde
Reactivity

Carboxylic Acid)
Storage 2-8°C, Inert Atmosphere (Argon/Nitrogen)

Hazard Assessment & Toxicology (GHS)

Based on structural analogs (fluorinated benzaldehydes and diphenyl ethers), the following

GHS classifications are applied as a baseline safety standard.

Signal Word:WARNING

Hazard Class H-Code Hazard Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.
May cause respiratory

STOT - SE H335 T
irritation.[1]

] o Toxic to aquatic life with long-
Aquatic Toxicity H411

lasting effects (Predicted).
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Toxicological Insight: The presence of the 2,5-difluorophenoxy moiety increases lipophilicity
(LogP ~3.5), facilitating dermal absorption. Unlike simple benzaldehyde, the fluorinated ether
linkage is metabolically stable, potentially prolonging systemic retention if absorbed.

Strategic Handling & Engineering Controls

Safety is not just about PPE; it is about engineering out the risk. The following hierarchy of
controls must be implemented.

Engineering Controls

e Primary Containment: All weighing and transfer operations must be conducted within a
certified chemical fume hood with a face velocity of 0.5 m/s (100 fpm).

« Inertion: Due to the aldehyde's sensitivity to oxidation, handle under a blanket of nitrogen or
argon.

 Static Control: Use anti-static weighing boats and ground all glass vessels, as organic solids
can generate static charges leading to dispersion or ignition (if solvent vapors are present).

Personal Protective Equipment (PPE) Matrix
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Body Part

Protection Level

Material Specification

Hands

Double Gloving

Inner: Nitrile (4 mil) Outer:
Nitrile (Extended Cuff, 8 mil) or
Butyl Rubber for prolonged

solvent exposure.

Eyes

Impact/Splash

Chemical Safety Goggles
(ANSI z87.1). Face shield
required if handling >10g in

solution.

Respiratory

Vapor/Particulate

If fume hood is unavailable
(NOT RECOMMENDED), use
a half-mask respirator with
OV/P100 cartridges.

Body

Dermal Barrier

Lab coat (Nomex/Cotton blend
preferred). Tyvek sleeves for

scale-up operations.

Experimental Protocols & Workflow

Diagram: Safe Handling Workflow

The following directed graph illustrates the critical decision points and flow from storage to

reaction.
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Reaction Setup
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Waste Disposal
(Halogenated Organic)

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing thermal equilibration and inert handling to prevent
degradation and exposure.

Reaction Setup Protocol (Standard Operating
Procedure)

Objective: Use of 4-(2,5-difluorophenoxy)benzaldehyde in a reductive amination or
nucleophilic addition.
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o Equilibration: Remove the container from the refrigerator and allow it to warm to room
temperature inside a desiccator or sealed bag. Causality: Opening a cold bottle introduces
atmospheric moisture, which hydrates the aldehyde and accelerates oxidation.

e Solvent Degassing: Sparge the reaction solvent (e.g., DCM, THF) with nitrogen for 15
minutes prior to dissolution.

e Charging:
o Place the reaction vessel under a positive pressure of nitrogen.
o Add the solid aldehyde quickly via a powder funnel.
o Rinse the funnel immediately with the degassed solvent.

e Monitoring: Monitor reaction progress via TLC (UV active) or LC-MS. Note: The aldehyde
proton is distinct (~10 ppm) in NMR; its disappearance confirms conversion.

Emergency Response Protocols
Spill Management Decision Tree

Solid/Powder > Dampen with inert oil/solvent
to suppress dust

: Double Bag (HazWaste)
Spill Detected @ Scrub surface with soap/water
Absorb with Vermiculite

Solution

\

or Chem-Pads

Click to download full resolution via product page

Figure 2: Logic flow for mitigating spills, prioritizing dust suppression for solids.

First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. The
fluorine substitution may cause delayed pulmonary irritation.
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» Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents
(ethanol/acetone) to clean skin, as they enhance the transdermal transport of the fluorinated
compound.

o Eye Contact: Rinse with water for 15 minutes, lifting eyelids. Consult an ophthalmologist.
Waste Management

Disposal must comply with local environmental regulations (e.g., RCRA in the US).

o Classification: Halogenated Organic Solvent Waste.

e Segregation: Do not mix with strong oxidizers or acids.

e Labeling: Must be clearly labeled "Contains Fluorinated Aromatics."

o Destruction: High-temperature incineration with flue gas scrubbing (to capture HF) is the
required method for fluorinated organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(2,5-Difluorophenoxy)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6149880/docs#technical-guide-safe-handling-and-
utilization-of-4-2-5-difluorophenoxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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